3-(3,5-Dimethyl-4-nitro-pyrazol-1-ylmethyl)-benzoic acid hydrazide

• IUPAC Name: 3-[(3,5-dimethyl-4-nitropyrazol-1-yl)methyl]benzohydrazide
• InChI: InChI=1S/C13H15N5O3/c1-8-12(18(20)21)9(2)17(16-8)7-10-4-3-5-11(6-10)13(19)15-14/h3-6H,7,14H2,1-2H3,(H,15,19)
• InChI Key: RLSBCPAQQITBJA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1CC2=CC(=CC=C2)C(=O)NN)C)[N+](=O)[O-]
• Molecular Formula: C13H15N5O3
• Molecular Weight: 289.29 g/mol

Description

3-(3,5-Dimethyl-4-nitro-pyrazol-1-ylmethyl)-benzoic acid hydrazide, also known as DMNPB hydrazide, is a chemical compound with potential applications in scientific research. It is a hydrazide derivative of benzoic acid that has been synthesized and studied for its biological activity.

Scientific Research Applications

Role in Cancer Studies

Another important application of this compound lies in its role in cancer studies. Although not directly involving 3-(3,5-Dimethyl-4-nitro-pyrazol-1-ylmethyl)-benzoic acid hydrazide, related compounds have been scrutinized for their effects on cancer, such as the study of the carcinogenic activity of related nitro-furyl compounds in rats and the exploration of renal carcinogenesis induced by formic acid derivatives in rats (Tekeli, Biava, & Price, 1973)(Hirose et al., 1981). These studies reflect the broader implications of similar compounds in understanding carcinogenic mechanisms.

Immunological Implications

The compound also shows promise in immunological research. A study on 5-Amino-3-methyl-4-isoxazolecarboxylic acid hydrazide, a related compound, demonstrated immunomodulatory properties. It was found to modulate lymphocyte subsets and enhance humoral immune response in mice, indicating potential applications in treating autoimmune diseases or augmenting vaccine efficacy (Drynda et al., 2015).